Cas no 2171183-03-0 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid
• CAS No: 2171183-03-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5772192
• PubChem ID: 165878364
• Update Time: 2025-06-11

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171183-03-0
• EN300-1520772
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-2-methylpropanoic acid
• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-24(2,3)20(21(28)27-25(4,5)22(29)30)26-23(31)32-14-19-17-12-8-6-10-15(17)16-11-7-9-13-18(16)19/h6-13,19-20H,14H2,1-5H3,(H,26,31)(H,27,28)(H,29,30)/t20-/m1/s1
• InChI Key： BVKQXXYHNHRTNL-HXUWFJFHSA-N
• SMILES： O(C(N[C@H](C(NC(C(=O)O)(C)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic Acid (CAS No. 2171183-03-0): An Overview

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid (CAS No. 2171183-03-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-D-Leu-D-Ala-OH, is a dipeptide derivative with a unique structural configuration that makes it an important intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The structure of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amino group of the first amino acid residue. This Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions and ensure the sequential addition of amino acids. The compound also features two branched amino acids, D-Leucine (D-Leu) and D-Alanine (D-Ala), which are known for their hydrophobic properties and ability to form stable secondary structures in peptides and proteins.

Recent studies have highlighted the potential applications of Fmoc-D-Leu-D-Ala-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of peptidomimetics with enhanced biological activity and reduced toxicity. These peptidomimetics have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in drug development, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid has been investigated for its potential as a research tool in biochemical studies. Its unique structure allows researchers to probe the interactions between peptides and proteins, providing valuable insights into protein folding, stability, and function. A recent study in the Biochemical Journal utilized this compound to investigate the mechanisms of protein-protein interactions in cellular signaling pathways.

The synthesis of Fmoc-D-Leu-D-Ala-OH involves several well-established chemical reactions, including coupling reactions between protected amino acids and deprotection steps to remove the Fmoc group. The high purity and consistent quality of this compound are crucial for its use in both research and industrial applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure the purity and identity of the final product.

The safety profile of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid has also been extensively studied. While it is generally considered safe for use in laboratory settings, proper handling and storage procedures should be followed to minimize any potential risks. It is important to note that this compound should be used under controlled conditions and with appropriate personal protective equipment (PPE).

In conclusion, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid (CAS No. 2171183-03-0) is a versatile compound with significant potential in both research and pharmaceutical applications. Its unique structural features make it an invaluable tool for scientists working on peptide synthesis, protein engineering, and drug discovery. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing new therapeutic strategies.